Cas no 77901-52-1 (Methyl 2-methoxy-6-nitrobenzoate)

Methyl 2-methoxy-6-nitrobenzoate is a nitro-substituted aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both methoxy and nitro functional groups, enhances reactivity in electrophilic and nucleophilic substitution reactions. The compound is valued for its stability under standard conditions and precise solubility in common organic solvents, facilitating controlled reactions. It serves as a key precursor in the synthesis of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs). The electron-withdrawing nitro group and electron-donating methoxy group contribute to its versatility in constructing complex molecular frameworks. Proper handling and storage are recommended to maintain purity and performance.
Methyl 2-methoxy-6-nitrobenzoate structure
77901-52-1 structure
Product Name:Methyl 2-methoxy-6-nitrobenzoate
CAS No:77901-52-1
MF:C9H9NO5
MW:211.171462774277
MDL:MFCD11656789
CID:1015199
PubChem ID:12660844
Update Time:2025-06-09

Methyl 2-methoxy-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-methoxy-6-nitrobenzoate
    • 2-Methoxy-6-nitro-benzoesaeure-methylester
    • 2-methoxy-6-nitro-benzoic acid methyl ester
    • Methyl2-Methoxy-6-nitrobenzoate
    • methyl 2-methoxy-6-nitro-benzoate
    • TRA0082575
    • SY004673
    • AX8174293
    • AB0058187
    • ST24030973
    • Z3241
    • QUINOLINE-4-CARBOXYLICACIDHYDRAZIDE
    • CS-W003794
    • 77901-52-1
    • DTXSID00506017
    • A865125
    • AKOS015888181
    • MFCD11656789
    • DS-2342
    • AMY20539
    • SCHEMBL15971486
    • MDL： MFCD11656789
    • Inchi： 1S/C9H9NO5/c1-14-7-5-3-4-6(10(12)13)8(7)9(11)15-2/h3-5H,1-2H3
    • InChI Key： IKGPBKXTVWMPQY-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=CC(=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 211.04800
  • Monoisotopic Mass: 211.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 81.4

Experimental Properties

  • Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 63-65 ºC (ethanol )
  • Boiling Point: 326.5°C at 760 mmHg
  • Flash Point: 152.2℃
  • Refractive Index: 1.54
  • Solubility: Slightly soluble (1 g/l) (25 º C),
  • PSA: 81.35000
  • LogP: 1.91320

Methyl 2-methoxy-6-nitrobenzoate Security Information

Methyl 2-methoxy-6-nitrobenzoate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 2-methoxy-6-nitrobenzoate Pricemore >>

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